Cas no 232602-18-5 ({2-(2-methylphenyl)methylpyridin-3-yl}methanol)

• Product Name: {2-(2-methylphenyl)methylpyridin-3-yl}methanol
• CAS No: 232602-18-5
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD28341258
• CID: 5165012
• PubChem ID: 10774953
• Update Time: 2025-10-28

{2-(2-methylphenyl)methylpyridin-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, 2-[(2-methylphenyl)methyl]-
• {2-(2-methylphenyl)methylpyridin-3-yl}methanol

• MDL： MFCD28341258
• Inchi： 1S/C14H15NO/c1-11-5-2-3-6-12(11)9-14-13(10-16)7-4-8-15-14/h2-8,16H,9-10H2,1H3
• InChI Key： YJLXCUXHTGMSPW-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC=C2C)=NC=CC=C1CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on {2-(2-methylphenyl)methylpyridin-3-yl}methanol

Introduction to {2-(2-methylphenyl)methylpyridin-3-yl}methanol (CAS No. 232602-18-5)

{2-(2-methylphenyl)methylpyridin-3-yl}methanol, also known by its CAS number 232602-18-5, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring and a substituted benzene ring. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of {2-(2-methylphenyl)methylpyridin-3-yl}methanol is particularly noteworthy. The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, is known for its ability to form stable complexes with metal ions and its role in various biological processes. The substitution at the 3-position with a methyl group attached to a benzene ring further enhances the molecule's versatility and reactivity. The presence of the hydroxymethyl group (-CH₂OH) at the 1-position of the pyridine ring adds polarity and potential for hydrogen bonding, which can influence the compound's solubility and interactions with biological targets.

Recent studies have explored the pharmacological properties of {2-(2-methylphenyl)methylpyridin-3-yl}methanol in detail. One notable area of research has been its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that {2-(2-methylphenyl)methylpyridin-3-yl}methanol exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that the compound could be further developed as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzyme inhibitory properties, {2-(2-methylphenyl)methylpyridin-3-yl}methanol has also shown promise in modulating other biological processes. Research conducted at a leading pharmaceutical institute revealed that the compound can effectively modulate ion channels, which are crucial for maintaining cellular homeostasis and transmitting signals in the nervous system. This property makes it a potential candidate for treating disorders related to ion channel dysfunction, such as epilepsy and cardiac arrhythmias.

The synthetic route to {2-(2-methylphenyl)methylpyridin-3-yl}methanol has been well-documented in the literature. A common approach involves the reaction of 3-chloromethylpyridine with 1-(2-methylphenyl)methanol in the presence of a suitable base, followed by purification through column chromatography. This method yields high purity product with good yield, making it suitable for large-scale production and further pharmaceutical development.

In terms of safety and toxicity, preliminary studies have indicated that {2-(2-methylphenyl)methylpyridin-3-yl}methanol exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials. These assessments typically include in vitro cytotoxicity tests, animal studies to evaluate pharmacokinetics and pharmacodynamics, and detailed toxicity profiles to ensure patient safety.

The future prospects for {2-(2-methylphenyl)methylpyridin-3-yl}methanol are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve the bioavailability and efficacy of the compound when administered to patients.

In conclusion, {2-(2-methylphenyl)methylpyridin-3-yl}methanol (CAS No. 232602-18-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an exciting candidate for further investigation and development as a therapeutic agent for various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in improving human health and well-being.